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Compound of Interest

Compound Name:
3-(3-(Benzyloxy)phenyl)acrylic

acid

Cat. No.: B043721 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 3-(3-
(Benzyloxy)phenyl)acrylic acid, ensuring compliance with safety regulations and minimizing

environmental impact.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 3-(3-(Benzyloxy)phenyl)acrylic acid is not

readily available, its structure as a derivative of acrylic acid suggests that it should be handled

with similar precautions. Acrylic acid is known to be corrosive, combustible, and potentially

harmful if swallowed, inhaled, or in contact with skin.[1][2] Therefore, 3-(3-
(Benzyloxy)phenyl)acrylic acid should be treated as a hazardous substance.

Key Chemical Information:
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Property Value

Molecular Formula C₁₆H₁₄O₃

Molecular Weight 254.28 g/mol [3]

Appearance Solid

CAS Number 122024-75-3[4]

Personal Protective Equipment (PPE)
Before handling 3-(3-(Benzyloxy)phenyl)acrylic acid for disposal, it is imperative to wear

appropriate personal protective equipment (PPE) to prevent exposure.

Gloves: Wear chemical-resistant gloves (e.g., Butyl or Neoprene are recommended for

acrylic acid).[1] Always inspect gloves for integrity before use.

Eye Protection: Chemical splash goggles are required.

Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[5]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Small Spills: For minor spills (that can be cleaned up in approximately 10 minutes), trained

personnel may absorb the material with an inert, non-combustible absorbent such as sand or

clay.[6][7] The absorbed material should then be placed in a sealed, labeled container for

hazardous waste disposal.[7]

Large Spills: For significant spills, evacuate the area immediately and contact your

institution's Environmental Health and Safety (EHS) department.[8] If possible, contain the
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spill using spill control materials without risking personal exposure.[8] Ensure the area is

well-ventilated.

Disposal Procedures
The disposal of 3-(3-(Benzyloxy)phenyl)acrylic acid must comply with local, state, and

federal regulations. Do not dispose of this chemical down the drain or in regular solid waste.[1]

Step-by-Step Disposal Protocol:

Segregation: Keep 3-(3-(Benzyloxy)phenyl)acrylic acid waste separate from other

chemical waste streams to avoid incompatible reactions. It is incompatible with strong

oxidizing agents, strong bases, and strong acids.[9]

Waste Container:

Use a designated, clearly labeled, and leak-proof container for solid waste. The container

should be compatible with the chemical.

For solutions, use a container designed for liquid hazardous waste.[7]

Ensure the container is kept tightly closed when not in use and stored in a cool, dry, and

well-ventilated area.[9][10]

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name: "3-
(3-(Benzyloxy)phenyl)acrylic acid". Include the date accumulation started and any other

information required by your institution.

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.[8]

Arranging for Pickup: Once the container is full or ready for disposal, contact your

institution's EHS department to arrange for pickup by a licensed hazardous waste disposal

service.[8]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of 3-(3-
(Benzyloxy)phenyl)acrylic acid.

Start: Have 3-(3-(Benzyloxy)phenyl)acrylic acid waste

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Assess Waste Type

Solid Waste

Solid

Liquid Waste (Solution)

Liquid

Place in a labeled, sealed container for solid hazardous waste. Place in a labeled, sealed container for liquid hazardous waste.

Store in a designated, well-ventilated satellite accumulation area.

Contact Environmental Health & Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page
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Caption: Disposal workflow for 3-(3-(Benzyloxy)phenyl)acrylic acid.

Disclaimer: The information provided is a general guideline. Always consult your institution's

specific safety and disposal protocols and the relevant local, state, and federal regulations

before handling or disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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